Cas no 143324-19-0 (Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-)

• Product Name: Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-
• CAS No: 143324-19-0
• MF: C₈H₇N₅O
• MW: 189.174080133438
• CID: 108287
• PubChem ID: 45120263
• Update Time: 2025-04-18

Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-
• N-(1-Amino-3,4-dicyano-1H-pyrrol-2-yl)acetamide
• 143324-19-0

• Inchi： 1S/C8H7N5O/c1-5(14)12-8-7(3-10)6(2-9)4-13(8)11/h4H,11H2,1H3,(H,12,14)
• InChI Key： LRDQVYKMGAXINB-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=C(C#N)C(C#N)=CN1N

Computed Properties

• Exact Mass: 189.06521
• Monoisotopic Mass: 189.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 108A^2

Experimental Properties

• PSA: 107.63